2-(2-Fluoro-5-(4-methylthiophen-2-yl)pyridin-3-yl)ethanol

• Molecular Formula: C12H12FNOS
• Molecular Weight: 237.30 g/mol
• IUPAC Name: 2-[2-fluoro-5-(4-methylthiophen-2-yl)pyridin-3-yl]ethanol
• InChI: InChI=1S/C12H12FNOS/c1-8-4-11(16-7-8)10-5-9(2-3-15)12(13)14-6-10/h4-7,15H,2-3H2,1H3
• InChI Key: XTQVEEBHSJIHJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C2=CC(=C(N=C2)F)CCO

Description

2-(2-Fluoro-5-(4-methylthiophen-2-yl)pyridin-3-yl)ethanol is a useful research compound. Its molecular formula is C12H12FNOS and its molecular weight is 237.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a microwave tube was added 2-(2-fluoro-5-iodopyridin-3-yl)ethanol (0.09 g, 0.3 mmol), 4-methylthiophen-2-ylboronic acid (0.2 g, 1 mmol), palladium fibrecatalyst (0.010 mg, 10% wt), potassium carbonate (2 M, 0.3 mL, 0.7 mmol), and dioxane (3 mL). The vial was sealed and placed into CEM microwave for 20 min. at 150° C., with 80 Watts of power via Powermax. The reaction mixture was partitioned between water/CH2Cl2. The aqueous layer was extracted with CH2Cl2 and the combined organic layers were dried over MgSO4 and concentrated. The crude product was purified using SiO2 chromatography with hexane:acetone (90%:10%) to afford the product as colorless liquid (65 mg). MS (ESI pos. ion) m/z (MH+): 238.3. Calc'd exact mass for C12H12FNOS: 237.1. 1H NMR (300 MHz, Chloroform-d) δ ppm 1.54-1.64 (m, 1 H) 2.30 (s, 3 H) 2.94 (t, J=6.36 Hz, 2 H) 3.95 (q, J=6.24 Hz, 2 H) 6.92 (s, 1 H) 7.11 (s, 1 H) 7.84 (d, J=9.06 Hz, 1 H) 8.27 (s, 1 H).